(3-bromo-4-methyl-5-nitrophenyl)methanol
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Description
“(3-bromo-4-methyl-5-nitrophenyl)methanol” is a chemical compound with the CAS Number: 139194-79-9 . It has a molecular weight of 232.03 . The IUPAC name for this compound is (3-bromo-5-nitrophenyl)methanol .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C7H6BrNO3/c8-6-1-5(4-10)2-7(3-6)9(11)12/h1-3,10H,4H2 . This code provides a specific textual representation of the compound’s molecular structure.Physical and Chemical Properties Analysis
“this compound” is a solid at room temperature . It has a molecular weight of 232.03 . The compound is sealed in dry storage at room temperature .Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can be harmful . Hazard statements include H302+H312+H332, H315, H319, H335, indicating potential harm if swallowed, in contact with skin, or if inhaled, and may cause skin and eye irritation and respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for (3-bromo-4-methyl-5-nitrophenyl)methanol involves the bromination of 4-methyl-5-nitrobenzaldehyde followed by reduction of the resulting bromoaldehyde to the corresponding alcohol.", "Starting Materials": [ "4-methyl-5-nitrobenzaldehyde", "Bromine", "Sodium hydroxide", "Sodium borohydride", "Methanol", "Water" ], "Reaction": [ "Step 1: Dissolve 4-methyl-5-nitrobenzaldehyde in methanol.", "Step 2: Add bromine dropwise to the solution with stirring until the yellow color persists.", "Step 3: Add sodium hydroxide to the reaction mixture to neutralize the excess bromine.", "Step 4: Extract the product with ethyl acetate and dry over anhydrous sodium sulfate.", "Step 5: Dissolve the resulting bromoaldehyde in methanol.", "Step 6: Add sodium borohydride to the solution with stirring until the reaction is complete.", "Step 7: Quench the reaction with water and extract the product with ethyl acetate.", "Step 8: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain the desired product, (3-bromo-4-methyl-5-nitrophenyl)methanol." ] } | |
CAS No. |
72623-34-8 |
Molecular Formula |
C8H8BrNO3 |
Molecular Weight |
246.1 |
Purity |
95 |
Origin of Product |
United States |
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